2-[3-Chlorophenyl]-4-[pyridin-2-yl]-1,3-oxazole

• Molecular Formula: C14H9ClN2O
• Molecular Weight: 256.68 g/mol
• IUPAC Name: 2-(3-chlorophenyl)-4-pyridin-2-yl-1,3-oxazole
• InChI: InChI=1S/C14H9ClN2O/c15-11-5-3-4-10(8-11)14-17-13(9-18-14)12-6-1-2-7-16-12/h1-9H
• InChI Key: CQXOVXIKDZNZMV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=COC(=N2)C3=CC(=CC=C3)Cl

Description

2-[3-Chlorophenyl]-4-[pyridin-2-yl]-1,3-oxazole is a useful research compound. Its molecular formula is C14H9ClN2O and its molecular weight is 256.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Using the procedures of Kelly et al., J. Org. Chem., (1996) 61:4623-4633, a solution of 2-bromoacetylpyridine (120 mg, 0.6 mmol) in toluene (5 mL) was treated with 3-chlorobenzamide (300 mg, 1.9 mmol) and the mixture heated in a sealed vial at reflux for 60 hours. The mixture was then cooled and the solvent was removed in vacuo. Silica gel chromatography using a gradient of hexane to ethyl acetate afforded 38 mg (9%) of 2-[3-chlorophenyl]-4-[pyridin-2-yl]-1,3-oxazole as a pale yellow solid. 1H-NMR (CDCl3), δ (ppm): 8.62 (d, 1H), 8.35 (s, 1H), 8.15 (m, 1H), 8.00 (m, 2H), 7.80 (td, 1H), 7.42 (m, 2H), 7.23 (m, 1H).